6-Ethyl-3-nitroquinolin-4-ol
Description
6-Ethyl-3-nitroquinolin-4-ol is a nitro-substituted quinoline derivative characterized by an ethyl group at position 6, a nitro group at position 3, and a hydroxyl group at position 2. For example, compound 3 was prepared by treating β-ketoacid 1 with concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄), yielding 78% after recrystallization from acetic acid . This suggests that nitration under acidic conditions is a viable pathway for synthesizing nitroquinoline derivatives.
Properties
Molecular Formula |
C11H10N2O3 |
|---|---|
Molecular Weight |
218.21 g/mol |
IUPAC Name |
6-ethyl-3-nitro-1H-quinolin-4-one |
InChI |
InChI=1S/C11H10N2O3/c1-2-7-3-4-9-8(5-7)11(14)10(6-12-9)13(15)16/h3-6H,2H2,1H3,(H,12,14) |
InChI Key |
VPENCSHERWBWGY-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC2=C(C=C1)NC=C(C2=O)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Substitution Effects
The primary analogues for comparison include:
6-Methoxy-3-nitroquinolin-4-ol (CAS: 628284-89-9)
6-Ethyl-4-hydroxy-3-nitropyrano[3,2-c]quinoline-2,5(6H)dione (compound 3)
Table 1: Comparative Physicochemical Properties
Key Observations
This difference may influence solubility and crystallization behavior . Compound 3 (pyranoquinoline dione derivative) exhibits a fused pyran ring system, which increases molecular rigidity and likely enhances thermal stability compared to simpler quinolin-4-ol derivatives .
Synthetic Pathways: Nitration under strongly acidic conditions (HNO₃/H₂SO₄) is a common method for introducing nitro groups to quinoline derivatives, as demonstrated for compound 3 . The absence of reported synthetic routes for 6-Ethyl-3-nitroquinolin-4-ol suggests that further optimization may be required to avoid side reactions (e.g., ring nitration or oxidation of the ethyl group).
Physicochemical Properties: The methoxy analogue’s high melting point (>325°C) and predicted density (1.457 g/cm³) reflect strong intermolecular interactions, possibly due to hydrogen bonding from the hydroxyl and nitro groups . Compound 3’s higher molecular weight (318.24 g/mol) and fused-ring structure suggest reduced solubility in polar solvents compared to simpler nitroquinolinols.
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